4,11,13-trimethyl-6-[4-(2-methylphenyl)piperazin-1-yl]-3,7,8,10-tetrazatricyclo[7.4.0.02,7]trideca-1,3,5,8,10,12-hexaene 4,11,13-trimethyl-6-[4-(2-methylphenyl)piperazin-1-yl]-3,7,8,10-tetrazatricyclo[7.4.0.02,7]trideca-1,3,5,8,10,12-hexaene
Brand Name: Vulcanchem
CAS No.: 896804-77-6
VCID: VC7712415
InChI: InChI=1S/C23H26N6/c1-15-7-5-6-8-19(15)27-9-11-28(12-10-27)20-14-18(4)25-23-21-16(2)13-17(3)24-22(21)26-29(20)23/h5-8,13-14H,9-12H2,1-4H3
SMILES: CC1=CC=CC=C1N2CCN(CC2)C3=CC(=NC4=C5C(=CC(=NC5=NN34)C)C)C
Molecular Formula: C23H26N6
Molecular Weight: 386.503

4,11,13-trimethyl-6-[4-(2-methylphenyl)piperazin-1-yl]-3,7,8,10-tetrazatricyclo[7.4.0.02,7]trideca-1,3,5,8,10,12-hexaene

CAS No.: 896804-77-6

Cat. No.: VC7712415

Molecular Formula: C23H26N6

Molecular Weight: 386.503

* For research use only. Not for human or veterinary use.

4,11,13-trimethyl-6-[4-(2-methylphenyl)piperazin-1-yl]-3,7,8,10-tetrazatricyclo[7.4.0.02,7]trideca-1,3,5,8,10,12-hexaene - 896804-77-6

Specification

CAS No. 896804-77-6
Molecular Formula C23H26N6
Molecular Weight 386.503
IUPAC Name 4,11,13-trimethyl-6-[4-(2-methylphenyl)piperazin-1-yl]-3,7,8,10-tetrazatricyclo[7.4.0.02,7]trideca-1,3,5,8,10,12-hexaene
Standard InChI InChI=1S/C23H26N6/c1-15-7-5-6-8-19(15)27-9-11-28(12-10-27)20-14-18(4)25-23-21-16(2)13-17(3)24-22(21)26-29(20)23/h5-8,13-14H,9-12H2,1-4H3
Standard InChI Key KHXMHVDDVSDBOC-UHFFFAOYSA-N
SMILES CC1=CC=CC=C1N2CCN(CC2)C3=CC(=NC4=C5C(=CC(=NC5=NN34)C)C)C

Introduction

The compound 4,11,13-trimethyl-6-[4-(2-methylphenyl)piperazin-1-yl]-3,7,8,10-tetrazatricyclo[7.4.0.02,7]trideca-1,3,5,8,10,12-hexaene is a complex organic molecule belonging to the tetraazatricyclo family. It features a multi-ring structure with diverse functional groups, including nitrogen atoms that enhance its reactivity and potential applications in medicinal chemistry.

Key Features:

  • Molecular Structure: This compound has a complex tricyclic framework with multiple rings, including a piperazine ring attached to a phenyl group.

  • Chemical Classification: It is classified as a heterocyclic compound due to its nitrogen-containing rings.

  • CAS Number: The CAS number for this compound is not explicitly mentioned in the available sources, but it shares a CAS number with a similar compound, 50773-41-6.

Synthesis and Chemical Reactions

The synthesis of 4,11,13-trimethyl-6-[4-(2-methylphenyl)piperazin-1-yl]-3,7,8,10-tetrazatricyclo[7.4.0.02,7]trideca-1,3,5,8,10,12-hexaene typically involves multi-step processes. These methods may include reactions that modify the compound to enhance its biological activity or tailor its properties for specific applications.

Synthesis Steps:

  • Initial Formation: The synthesis begins with the formation of the core tricyclic structure.

  • Piperazine Attachment: The piperazine ring is attached to the core structure, followed by the introduction of the phenyl group.

  • Final Modifications: Additional modifications may involve the introduction of methyl groups to achieve the final compound.

Chemical Reactions:

  • Substitution Reactions: These are common for modifying the piperazine or phenyl groups.

  • Cyclization Reactions: These can form or modify the tricyclic structure.

Potential Therapeutic Applications:

  • Neurological Disorders: Potential applications in treating neurological conditions due to its interaction with neurotransmitter systems.

  • Infectious Diseases: May have antimicrobial properties, although this is less documented.

Applications and Future Research

The applications of 4,11,13-trimethyl-6-[4-(2-methylphenyl)piperazin-1-yl]-3,7,8,10-tetrazatricyclo[7.4.0.02,7]trideca-1,3,5,8,10,12-hexaene span several scientific fields, including medicinal chemistry and pharmaceutical research. Ongoing research aims to uncover additional applications as the understanding of its mechanisms and effects deepens.

Future Directions:

  • Pharmaceutical Development: Further studies are needed to explore its potential as a therapeutic agent.

  • Chemical Modifications: Research into modifying the compound to enhance its biological activity or reduce side effects.

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